
In-Depth Technical Guide: Safety and
Mechanistic Data for Piracetam-d8

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Piracetam-d8

Cat. No.: B589048 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available safety data sheet

(SDS) information for Piracetam-d8. It includes a compilation of its physical and chemical

properties, toxicological data, and handling and storage guidelines. Furthermore, this guide

delves into the mechanistic aspects of Piracetam, offering insights into its signaling pathways,

which are relevant for understanding its biological effects and potential toxicities.

Chemical and Physical Properties
Quantitative data for Piracetam-d8 is primarily based on computational models, with

experimental data for the unlabeled parent compound, Piracetam, provided for reference.
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Property Piracetam-d8
Piracetam
(unlabeled)

Reference

Molecular Formula C₆H₂D₈N₂O₂ C₆H₁₀N₂O₂ [1]

Molecular Weight 150.2 g/mol 142.16 g/mol [2]

CAS Number 1329799-64-5 7491-74-9 [1]

Melting Point Not available 152 °C

Boiling Point Not available Decomposes

Solubility Not available Very soluble in water.

LogP -1.3 (Computed) -1.54

Appearance
Solid (form not

specified)
Crystalline solid

Toxicological Information
Toxicological data for Piracetam-d8 is limited. The information provided is primarily for the

parent compound, Piracetam.

Test Species Route Result Reference

Acute Oral

Toxicity (LD50)
Mouse Oral 2,000 mg/kg [1]

Potential Health Effects:[1]

Eyes: May cause eye irritation.

Skin: May be harmful if absorbed through the skin and may cause skin irritation.

Inhalation: May be harmful if inhaled and may cause respiratory tract irritation.

Ingestion: May be harmful if swallowed.
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Carcinogenicity:

IARC: No component of this product present at levels greater than or equal to 0.1% is

identified as a probable, possible or confirmed human carcinogen by IARC.[1]

Handling, Storage, and First Aid
Handling:

Avoid contact with skin and eyes.[1]

Avoid the formation of dust and aerosols.[1]

Provide appropriate exhaust ventilation.[1]

Wear suitable protective clothing, gloves, and eye/face protection.

Storage:

Store at room temperature in a well-ventilated place.[1]

Keep containers tightly closed and protected from moisture.[1]

First Aid Measures:[1]

Eye Contact: Flush eyes with water as a precaution.

Skin Contact: Wash off with soap and plenty of water. Consult a physician.

Inhalation: If breathed in, move the person into fresh air. If not breathing, give artificial

respiration. Consult a physician.

Ingestion: Never give anything by mouth to an unconscious person. Rinse mouth with water.

Consult a physician.

Experimental Protocols
Detailed experimental protocols for the toxicological studies cited in the SDS for Piracetam-d8
are not publicly available. However, based on the provided LD50 value for Piracetam, the acute
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oral toxicity study would have likely followed a protocol similar to the OECD Guideline for the

Testing of Chemicals, Section 4, No. 420: Acute Oral Toxicity - Fixed Dose Procedure. This

would involve the administration of a single dose of the substance to a group of mice, followed

by observation for a set period (typically 14 days) to assess mortality and other signs of toxicity.

Signaling Pathways and Mechanisms of Action
Piracetam's mechanism of action is believed to be multifactorial, with a significant impact on

mitochondrial function. The following diagram illustrates the proposed signaling pathway

through which Piracetam may exert its neuroprotective and cognitive-enhancing effects by

improving mitochondrial health.
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Caption: Piracetam's effect on mitochondrial function under cellular stress.

The following workflow illustrates the general steps involved in assessing the safety and

handling of a chemical compound like Piracetam-d8 in a research setting.
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Caption: Workflow for implementing SDS information in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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